Cas no 122910-81-0 (3-Quinolinecarboxylicacid,1-cyclopropyl-6,8-difluoro-1,4-dihydro-7-[2-[(methylamino)methyl]-4-morpholinyl]-4-oxo-)

• Product name: 3-Quinolinecarboxylicacid,1-cyclopropyl-6,8-difluoro-1,4-dihydro-7-[2-[(methylamino)methyl]-4-morpholinyl]-4-oxo-
• CAS No: 122910-81-0
• MF: C₁₉H₂₁F₂N₃O₄
• MW: 393.38454
• CID: 196685
• PubChem ID: 3078832

3-Quinolinecarboxylicacid,1-cyclopropyl-6,8-difluoro-1,4-dihydro-7-[2-[(methylamino)methyl]-4-morpholinyl]-4-oxo- Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinecarboxylicacid,1-cyclopropyl-6,8-difluoro-1,4-dihydro-7-[2-[(methylamino)methyl]-4-morpholinyl]-4-oxo-
• 1-cyclopropyl-6,8-difluoro-7-[2-(methylaminomethyl)morpholin-4-yl]-4-oxoquinoline-3-carboxylic acid
• CHEMBL282127
• SCHEMBL9565104
• NTBFOBUDTNNTGO-UHFFFAOYSA-N
• 1-Cyclopropyl-6,8-difluoro-7-{2-[(methylamino)methyl]morpholin-4-yl}-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
• 1-cyclopropyl-6,8-difluoro-1,4-dihydro-7-[2-(methylaminomethyl)-morpholino]-4-oxoquinoline-3-carboxylic acid
• 122910-81-0
• 3-Quinolinecarboxylic acid, 1,4-dihydro-1-cyclopropyl-6,8-difluoro-7-(2-((methylamino)methyl)-4-morpholinyl)-4-oxo-
• DTXSID70924320

• Inchi： InChI=1S/C19H21F2N3O4/c1-22-7-11-8-23(4-5-28-11)17-14(20)6-12-16(15(17)21)24(10-2-3-10)9-13(18(12)25)19(26)27/h6,9-11,22H,2-5,7-8H2,1H3,(H,26,27)
• InChI Key： NTBFOBUDTNNTGO-UHFFFAOYSA-N
• SMILES： CNCC1OCCN(C2C(F)=CC3C(C(=CN(C4CC4)C=3C=2F)C(=O)O)=O)C1

Computed Properties

• Exact Mass: 393.15013
• Monoisotopic Mass: 393.15001248g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.1Ų
• XLogP3: -1.1

Experimental Properties

• PSA: 82.11